N-(3,4-dimethyl-1,2-oxazol-5-yl)propane-1-sulfonamide
Overview
Description
N-(3,4-dimethyl-1,2-oxazol-5-yl)propane-1-sulfonamide (DMOX) is a small organic molecule that has been used in various scientific research applications. It is a member of the sulfonamide family and has a wide range of biochemical and physiological effects. DMOX has been used in a variety of laboratory experiments and has been found to have both advantages and limitations.
Mechanism of Action
The mechanism of action of N-(3,4-dimethyl-1,2-oxazol-5-yl)propane-1-sulfonamide is not fully understood. However, it is believed to act by inhibiting the activity of enzymes and other proteins. It has been found to bind to the active sites of enzymes, which prevents them from performing their normal functions. Additionally, N-(3,4-dimethyl-1,2-oxazol-5-yl)propane-1-sulfonamide has been found to interact with other molecules, such as DNA and RNA, which can lead to changes in gene expression.
Biochemical and Physiological Effects
N-(3,4-dimethyl-1,2-oxazol-5-yl)propane-1-sulfonamide has been found to have a wide range of biochemical and physiological effects. It has been found to inhibit the activity of enzymes, which can lead to changes in gene expression and cellular metabolism. Additionally, N-(3,4-dimethyl-1,2-oxazol-5-yl)propane-1-sulfonamide has been found to interact with other molecules, such as DNA and RNA, which can lead to changes in gene expression. Furthermore, N-(3,4-dimethyl-1,2-oxazol-5-yl)propane-1-sulfonamide has been found to have anti-inflammatory and anti-fungal properties.
Advantages and Limitations for Lab Experiments
N-(3,4-dimethyl-1,2-oxazol-5-yl)propane-1-sulfonamide has several advantages for use in laboratory experiments. It is a small molecule, which makes it easy to synthesize and manipulate. Additionally, it is relatively inexpensive and has a wide range of biochemical and physiological effects. However, N-(3,4-dimethyl-1,2-oxazol-5-yl)propane-1-sulfonamide also has several limitations. For example, it is not very stable and can be degraded by light and oxygen. Additionally, it can be toxic in high concentrations.
Future Directions
There are several potential future directions for the use of N-(3,4-dimethyl-1,2-oxazol-5-yl)propane-1-sulfonamide. One potential direction is the development of new drugs that target specific enzymes and other proteins. Additionally, N-(3,4-dimethyl-1,2-oxazol-5-yl)propane-1-sulfonamide could be used to study the effects of sulfonamides on gene expression and cellular metabolism. Furthermore, N-(3,4-dimethyl-1,2-oxazol-5-yl)propane-1-sulfonamide could be used to develop new compounds with anti-inflammatory and anti-fungal properties. Finally, N-(3,4-dimethyl-1,2-oxazol-5-yl)propane-1-sulfonamide could be used to develop new compounds for use in the synthesis of antibiotics and antifungal agents.
Synthesis Methods
N-(3,4-dimethyl-1,2-oxazol-5-yl)propane-1-sulfonamide can be synthesized through a two-step process. The first step involves reacting 3,4-dimethyl-1,2-oxazol-5-yl propane with sulfamic acid in aqueous solution to form the sulfonamide. The second step involves reacting the sulfonamide with a base such as sodium hydroxide to form the desired product. The reaction is carried out in aqueous solution at a pH of 7-8.
Scientific Research Applications
N-(3,4-dimethyl-1,2-oxazol-5-yl)propane-1-sulfonamide has been used in a variety of scientific research applications. It has been used as a model compound to study the mechanism of action of other sulfonamides. It has also been used to investigate the effects of sulfonamides on the activity of enzymes and other proteins. Additionally, N-(3,4-dimethyl-1,2-oxazol-5-yl)propane-1-sulfonamide has been used in the synthesis of other compounds, such as antibiotics and antifungal agents.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(3,4-dimethyl-1,2-oxazol-5-yl)propane-1-sulfonamide involves the reaction of 3,4-dimethyl-5-hydroxy-2-oxazole with propane-1-sulfonyl chloride, followed by reaction with ammonia to form the final product.", "Starting Materials": [ "3,4-dimethyl-5-hydroxy-2-oxazole", "propane-1-sulfonyl chloride", "ammonia" ], "Reaction": [ "Step 1: 3,4-dimethyl-5-hydroxy-2-oxazole is reacted with thionyl chloride to form 3,4-dimethyl-2-oxazole-5-carbonyl chloride.", "Step 2: 3,4-dimethyl-2-oxazole-5-carbonyl chloride is reacted with propane-1-sulfonyl chloride in the presence of a base such as triethylamine to form N-(3,4-dimethyl-1,2-oxazol-5-yl)propane-1-sulfonamide.", "Step 3: N-(3,4-dimethyl-1,2-oxazol-5-yl)propane-1-sulfonamide is then treated with ammonia in the presence of a base such as sodium hydroxide to form the final product, N-(3,4-dimethyl-1,2-oxazol-5-yl)propane-1-sulfonamide." ] } | |
CAS RN |
1695342-06-3 |
Product Name |
N-(3,4-dimethyl-1,2-oxazol-5-yl)propane-1-sulfonamide |
Molecular Formula |
C8H14N2O3S |
Molecular Weight |
218.3 |
Purity |
95 |
Origin of Product |
United States |
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